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Compound of Interest

Compound Name: Thaj-876
Cat. No.: B15565333
Get Quote

These application notes provide a detailed high-performance liquid chromatography (HPLC)
method for the quantitative analysis of Thaj-876. The protocol is intended for researchers,
scientists, and professionals involved in the development and quality control of this novel anti-
tuberculosis agent.

Introduction

Tbaj-876 is a second-generation diarylquinoline with potent antimycobacterial activity, currently
under development for the treatment of tuberculosis.[1] Accurate and reliable analytical
methods are crucial for its quantification in various stages of drug development, including
formulation and stability studies. This document outlines a validated HPLC method for the
determination of Thaj-876.

Quantitative Data Summary

The performance of the described HPLC method has been validated, and the key quantitative
parameters are summarized in the table below.
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Parameter Value

Limit of Detection (LOD) < 2.5 ng/mL

Limit of Quantification (LOQ) 5 ng/mL

Linearity Range up to 1000 ng/mL

Experimental Protocol: HPLC Method for Thaj-876

This protocol describes the bioanalysis of Tbaj-876 using an Agilent 1100 HPLC system.[2]
1. Instrumentation and Materials

o HPLC System: Agilent 1100 HPLC system or equivalent, equipped with a UV detector.[2]
e Column: Waters X-Bridge C8 (3.5 ym pore size, 4.6 mm x 150 mm).[2]

» Mobile Phase A: 10 mM ammonium acetate in milliQ water.[2]

¢ Mobile Phase B: Acetonitrile.[2]

o Sample Solvent: A suitable solvent to dissolve Tbhaj-876, compatible with the mobile phase.
2. Chromatographic Conditions

» Mobile Phase Composition: 25% Mobile Phase A and 75% Mobile Phase B (Isocratic).[2]
e Flow Rate: 1 mL/min.[2]

e Column Temperature: 35 °C.[2]

o Detection Wavelength: 236 nm.[2]

« Injection Volume: 70 pL.[2]

e Total Run Time: 12.5 minutes.[2]

3. Sample Preparation
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Prepare a stock solution of Thaj-876 in a suitable solvent.

Prepare working standards by diluting the stock solution to concentrations within the linear
range (5 ng/mL to 1000 ng/mL).

For the analysis of formulated products, the sample preparation may involve extraction or
dissolution steps to ensure the drug is fully dissolved and free from interfering excipients. For
example, in the context of long-acting injectable formulations, drug concentrations were
guantified from the supernatant after a separation step.[3]

. Analysis Procedure
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject a blank (sample solvent) to ensure no interfering peaks are present.

Inject the standard solutions in increasing order of concentration to establish a calibration
curve.

Inject the sample solutions.

After the analysis is complete, flush the column with a suitable solvent (e.g., a higher
percentage of acetonitrile) and then store it according to the manufacturer's
recommendations.

. Data Analysis
Identify the peak corresponding to Thaj-876 based on its retention time.
Integrate the peak area of Thaj-876 in both the standard and sample chromatograms.

Construct a calibration curve by plotting the peak area of the standards against their known
concentrations.

Determine the concentration of Thaj-876 in the samples by interpolating their peak areas
from the calibration curve.
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Visualizations
Experimental Workflow for HPLC Analysis of Thaj-876
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Caption: Workflow for the HPLC analysis of Thaj-876.

Signaling Pathway (General Context)
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While the provided search results do not detail a specific signaling pathway directly related to
the analytical method for Thaj-876, they do mention its mechanism of action. Thaj-876, like
bedaquiline, inhibits the F-ATP synthase in Mycobacterium tuberculosis. The following diagram
illustrates this general mechanism.

Mycobacterium tuberculosis

Proton Motive Force Thaj-876

drive Inhibits

F-ATP Synthase
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Bacterial Viability

Click to download full resolution via product page

Caption: Mechanism of action of Tbaj-876 on M. tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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